Cas no 3123-27-1 (Benz[c]acridine-7-carbonitrile)

• Product Name: Benz[c]acridine-7-carbonitrile
• CAS No: 3123-27-1
• MF: C₁₈H₁₀N₂
• MW: 254.285403728485
• CID: 315230
• PubChem ID: 76574
• Update Time: 2025-04-19

Benz[c]acridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benz[c]acridine-7-carbonitrile
• benzo[c]acridine-7-carbonitrile
• BRN 0406435
• 7-Cyanobenzo(c)acridine
• Benz(c)acridine-7-carbonitrile
• 7-Cyanobenz(c)acridine
• 3123-27-1
• DTXSID40185148
• 5-22-03-00538 (Beilstein Handbook Reference)

• Inchi： 1S/C18H10N2/c19-11-16-14-7-3-4-8-17(14)20-18-13-6-2-1-5-12(13)9-10-15(16)18/h1-10H
• InChI Key： QEKSMGPWTCRUMA-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C#N)=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 254.0845
• Monoisotopic Mass: 254.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 4.5

Experimental Properties

• Density: 0.9835 (rough estimate)
• Boiling Point: 387.5°C (rough estimate)
• Flash Point: 159.2°C
• Refractive Index: 1.6300 (estimate)
• PSA: 36.68